Cas no 25871-05-0 (Ethanone, 1-(5-nitrobenzo[b]thien-3-yl)-)

• Product name: Ethanone, 1-(5-nitrobenzo[b]thien-3-yl)-
• CAS No: 25871-05-0
• MF: C₁₀H₇NO₃S
• MW: 221.232481241226
• CID: 1424746

Ethanone, 1-(5-nitrobenzo[b]thien-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-nitrobenzo[b]thien-3-yl)-

• Inchi： 1S/C10H7NO3S/c1-6(12)9-5-15-10-3-2-7(11(13)14)4-8(9)10/h2-5H,1H3
• InChI Key： JOIWUOUFIWWQQJ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CSC2=CC=C([N+]([O-])=O)C=C21)C

Computed Properties

• Exact Mass: 221.01471

Experimental Properties

• Density: 1.414±0.06 g/cm3(Predicted)
• Boiling Point: 395.7±22.0 °C(Predicted)
• PSA: 60.21